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Compound of Interest

Compound Name: H-Tyr(H2PO3)-OH

Cat. No.: B013841 Get Quote

Technical Support Center: H-Tyr(H2PO3)-OH
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the recommended storage, handling, and use of H-
Tyr(H2PO3)-OH, also known as O-Phospho-L-tyrosine.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for H-Tyr(H2PO3)-OH?

A1: H-Tyr(H2PO3)-OH is stable for extended periods when stored correctly. For the solid,

powdered form, storage at -20°C is recommended, which can ensure stability for up to three

years.[1] Some suppliers also suggest storage at 4°C or between 0-8°C.[2][3] For solutions, it

is advised to prepare aliquots to prevent degradation from repeated freeze-thaw cycles.[1]

Stock solutions can be stored at -80°C for up to six months or at -20°C for one month.[1]

Q2: How should I handle H-Tyr(H2PO3)-OH in the laboratory?

A2: H-Tyr(H2PO3)-OH is classified as harmful if it comes into contact with skin or is swallowed.

[4] Therefore, it is essential to wear appropriate personal protective equipment (PPE), including

gloves and a lab coat.[4] The compound is a white to off-white solid powder.[3]

Q3: What is the best way to dissolve H-Tyr(H2PO3)-OH?
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A3: The solubility of H-Tyr(H2PO3)-OH can depend on the desired solvent and concentration.

It is soluble in DMSO, and for a concentration of 33.33 mg/mL, ultrasonic treatment and pH

adjustment to 3 with 1 M HCl may be necessary.[1] It's important to use newly opened DMSO,

as its hygroscopic nature can affect solubility.[1]

Q4: What are the primary applications of H-Tyr(H2PO3)-OH in research?

A4: H-Tyr(H2PO3)-OH is a crucial tool in biochemical research and drug development,

primarily used to study signal transduction pathways involving receptor tyrosine kinases.[3] It

serves as a stable analog of phosphotyrosine, making it ideal for investigating protein

phosphorylation and the activity of protein tyrosine kinases (PTKs) and phosphatases (PTPs).

Storage and Stability Data
Form

Storage
Temperature

Shelf Life Source(s)

Solid (Powder) -20°C 3 years [1][5]

0-8°C Not specified [3]

4°C Not specified [2]

Stock Solution -80°C 6 months [1]

-20°C 1 month [1]

Solubility Data
Solvent Concentration Preparation Notes Source(s)

DMSO
33.33 mg/mL (127.62

mM)

Requires sonication

and pH adjustment to

3 with 1 M HCl. Use of

new DMSO is

recommended.

[1]
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This guide addresses common issues that may arise during experiments using H-Tyr(H2PO3)-
OH.

Issue 1: Inconsistent or unexpected experimental results.

Potential Cause: Degradation of H-Tyr(H2PO3)-OH due to improper storage or handling.

Solution: Ensure the compound has been stored at the recommended temperature and

that solutions are freshly prepared or have been stored correctly in aliquots to avoid

freeze-thaw cycles.[1]

Potential Cause: Issues with solution preparation.

Solution: Verify the correct solvent and concentration were used. For DMSO, ensure it is

of high quality and not exposed to moisture.[1] Confirm that any necessary pH

adjustments or sonication steps were performed.[1]

Issue 2: Poor solubility of H-Tyr(H2PO3)-OH.

Potential Cause: Incorrect solvent or preparation method.

Solution: Refer to the recommended solubility guidelines. For challenging solutes, gentle

warming or extended sonication may aid dissolution, but be mindful of potential

degradation with excessive heat.

Potential Cause: Use of old or hydrated solvent (e.g., DMSO).

Solution: Use a fresh, unopened bottle of the recommended solvent.[1]

Issue 3: Variability in kinase or phosphatase assay results.

Potential Cause: Pipetting errors or inaccurate concentrations.

Solution: Calibrate pipettes regularly and double-check all calculations for dilutions and

final concentrations.

Potential Cause: Enzyme activity is too high or too low.
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Solution: Optimize enzyme concentration and incubation times for your specific assay

conditions.

Potential Cause: Interference from other components in the assay buffer.

Solution: Review all buffer components for potential inhibitors or activators of your enzyme

of interest.

Experimental Workflow & Troubleshooting Logic

Troubleshooting Workflow for H-Tyr(H2PO3)-OH Experiments

Experiment Yields
Unexpected Results

Verify Storage Conditions
(-20°C for solid, -80°C/-20°C for solutions)

Review Solution Preparation
(Solvent, Concentration, pH, Sonication)

Examine Experimental Protocol
(Concentrations, Incubation Times, Controls)

Potential Cause:
Compound Degradation

Incorrect?

Potential Cause:
Incorrect Concentration or Solubility Issues

Incorrect?

Potential Cause:
Assay Condition Errors

Flawed?

Solution:
Use a fresh vial of H-Tyr(H2PO3)-OH.
Prepare fresh solutions and aliquot.

Solution:
Re-prepare solution using fresh, high-quality solvent.

Verify all preparation steps.

Solution:
Optimize assay parameters.

Include positive and negative controls.

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments using H-Tyr(H2PO3)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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